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Compound of Interest

Compound Name: N-Methylanthranilate

Cat. No.: B085802 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of N-Methylanthranilate's performance in

various fragrance formulations, offering insights into its stability, longevity, and interactions with

other fragrance components. This document is intended to assist researchers and

professionals in making informed decisions when formulating with this aromatic compound.

Physicochemical and Olfactory Properties
N-Methylanthranilate (MNA) is an aromatic compound valued for its sweet, fruity, and floral

scent, often described as reminiscent of Concord grapes and orange blossoms.[1][2] It is a

pale yellow liquid that may crystallize at cooler temperatures and exhibits a characteristic bluish

fluorescence.[2] Its distinct aroma profile makes it a versatile ingredient in a wide array of

consumer products, from fine fragrances to flavorings.[1][2]

Below is a summary of its key physicochemical properties:
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Property Value

CAS Number 85-91-6

Molecular Formula C₉H₁₁NO₂

Molecular Weight 165.19 g/mol

Appearance Pale yellow liquid with bluish fluorescence

Boiling Point 256 °C

Melting Point 18.5–19.5 °C

Water Solubility 257 mg/L

Log KOW 2.81

Vapor Pressure 0.0131 mm Hg at 20 °C

Odor Profile
Grape, orange blossom, sweet, musty, fruity

with winey undertones

Sources:[2][3]

Performance in Fragrance Formulations: A
Comparative Overview
The performance of N-Methylanthranilate in a fragrance formulation is influenced by several

factors, including its interaction with other ingredients, the composition of the base, and

environmental conditions. A significant aspect of its performance is its propensity to form Schiff

bases.

Schiff Base Formation: Impact on Stability and Color
N-Methylanthranilate, a secondary amine, can react with aldehydes or ketones in a fragrance

formulation to form Schiff bases.[4] This reaction can significantly alter the fragrance's color

and odor profile over time.[5] For instance, the reaction between Methyl Anthranilate (a closely

related primary amine) and the aldehyde hydroxycitronellal forms Aurantiol, a Schiff base with a

deep golden color and a scent profile useful for honeysuckle and other floral notes.[5][6]
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The formation of Schiff bases can be both intentional, to create new and complex aromas, or

unintentional, leading to discoloration and instability.[5] The reaction is a condensation reaction

that produces water as a byproduct, which can lead to cloudiness in the fragrance if not

properly managed.[7]
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Caption: Reaction pathway of N-Methylanthranilate with an aldehyde to form a Schiff base.

Alternatives to N-Methylanthranilate
Given the potential for discoloration and instability due to Schiff base formation, formulators

may consider alternatives to N-Methylanthranilate, especially in aldehyde-rich fragrances.
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Alternative Key Characteristics
Performance
Considerations

Aurantiol

A pre-formed Schiff base of

Methyl Anthranilate and

Hydroxycitronellal.[8][9]

Provides a stable orange

blossom and neroli scent with

excellent longevity (>300 hours

on a smelling strip).[7]

However, it has an intense

yellow color.[7]

Dimethyl Anthranilate
A tertiary amine, less reactive

in Schiff base formation.

Often recommended as a

substitute for Methyl

Anthranilate to avoid Schiff

base reactions and maintain

the grape-like scent profile.[10]

Nerolione
An aroma chemical with an

orange blossom character.

A potential alternative for

achieving orange flower scents

without the reactivity of

anthranilates.[11]

Petitgrain Oil

A natural essential oil with a

fresh, green, and slightly floral-

woody scent.

Can be used as a building

block for neroli and orange

blossom accords, offering a

more natural alternative.[11]

Experimental Protocols for Performance Evaluation
To objectively assess the performance of N-Methylanthranilate and its alternatives,

standardized experimental protocols are essential.

Fragrance Longevity Evaluation
Objective: To quantify and compare the longevity of fragrance ingredients on different

substrates.

Methodology:
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Substrate Preparation: Use standardized unscented blotter paper and/or apply to the skin on

the inner forearm.[12]

Application: Apply a precise amount (e.g., 0.1 mL) of the fragrance formulation from a fixed

distance.[12]

Evaluation Intervals: Assess the fragrance at predetermined time points (e.g., immediately

after application, 30 min, 1 hr, 2 hrs, 4 hrs, 6 hrs, 8 hrs, 24 hrs).[12]

Sensory Panel Assessment: A trained sensory panel evaluates the fragrance intensity on a

scale (e.g., 1-5) and describes the dominant scent characteristics at each interval.[12]

Data Analysis: Record the time at which the fragrance is no longer easily detectable.
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Caption: Workflow for evaluating the longevity of fragrance formulations.

Stability Testing
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Objective: To assess the physical and chemical stability of fragrance formulations under various

stress conditions.

Methodologies:

Accelerated Stability (High Temperature): Store samples at elevated temperatures (e.g.,

45°C) for a set period (e.g., three months) to predict long-term stability at room temperature.

[13]

Freeze-Thaw Cycling: Subject samples to multiple cycles of freezing (e.g., -10°C for 24

hours) and thawing (e.g., 25°C for 24 hours) to assess stability under temperature

fluctuations.[13]

Light Exposure: Expose samples in both clear and opaque packaging to a broad-spectrum

light source to evaluate the impact of UV radiation on color and scent.[13]

Parameters to Evaluate:

Color: Visually assess for any changes in color or use a spectrophotometer for quantitative

measurement.

Odor: A sensory panel evaluates any changes in the scent profile.

pH: Measure the pH of the formulation at different time points.

Viscosity: Measure the viscosity to detect any changes in the physical properties of the

formulation.

Phase Separation: Visually inspect for any signs of emulsion instability or separation.
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Caption: Workflow for assessing the stability of fragrance formulations.

Safety and Regulatory Considerations
The use of N-Methylanthranilate in cosmetic products is subject to regulatory limits due to its

potential for phototoxicity and the formation of nitrosamines.

Phototoxicity: MNA can cause a skin reaction upon exposure to UV light.[2] Its use is

therefore restricted in products intended for sun exposure.

Nitrosamine Formation: As a secondary amine, MNA can react with nitrosating agents to

form N-nitrosamines, which are potential carcinogens.[2] Formulations containing MNA

should not include nitrosating agents, and the final product must have a nitrosamine content

below 50 μg/kg.[2]

The International Fragrance Association (IFRA) provides standards for the maximum

acceptable concentration of N-Methylanthranilate in various product categories.[14]

Researchers and formulators must adhere to these guidelines to ensure product safety.
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N-Methylanthranilate is a valuable fragrance ingredient with a desirable scent profile.

However, its performance, particularly its stability and color, is highly dependent on the

formulation's composition due to its propensity to form Schiff bases with aldehydes and

ketones. Understanding these interactions and considering stable alternatives are crucial for

successful fragrance development. The provided experimental protocols offer a framework for

the systematic evaluation and comparison of N-Methylanthranilate's performance against

other fragrance ingredients, enabling the creation of stable, high-quality scented products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comparative Guide to N-Methylanthranilate in
Fragrance Formulations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085802#n-methylanthranilate-performance-in-
different-fragrance-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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